Cas no 1803834-84-5 (2,5-Dichloro-4-ethyltoluene)

• Product Name: 2,5-Dichloro-4-ethyltoluene
• CAS No: 1803834-84-5
• MF: C₉H₁₀Cl₂
• MW: 189.081700801849
• CID: 5004306
• Update Time: 2025-10-25

2,5-Dichloro-4-ethyltoluene Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-4-ethyltoluene

• Inchi： 1S/C9H10Cl2/c1-3-7-5-8(10)6(2)4-9(7)11/h4-5H,3H2,1-2H3
• InChI Key： SFRGSVIRIBGYSM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C(=CC=1CC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• XLogP3: 4.3
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2,5-Dichloro-4-ethyltoluene

Comprehensive Overview of 2,5-Dichloro-4-ethyltoluene (CAS No. 1803834-84-5): Properties, Applications, and Industry Trends

2,5-Dichloro-4-ethyltoluene (CAS No. 1803834-84-5) is a specialized organic compound gaining attention in industrial and research sectors due to its unique chemical structure and versatile applications. As a derivative of toluene, this compound features chlorine and ethyl substitutions, which enhance its reactivity and utility in synthetic chemistry. The compound's molecular formula, C₉H₁₀Cl₂, and precise structural configuration make it valuable for intermediates in agrochemicals, pharmaceuticals, and material science.

Recent trends highlight growing interest in halogenated aromatic compounds, driven by their role in developing advanced materials and sustainable chemical processes. Searches for "2,5-Dichloro-4-ethyltoluene synthesis" and "CAS 1803834-84-5 applications" have surged, reflecting demand for eco-friendly synthesis methods and high-purity intermediates. Researchers are exploring its potential in catalysis and polymer modification, aligning with global shifts toward green chemistry and circular economy principles.

The physicochemical properties of 2,5-Dichloro-4-ethyltoluene include a moderate boiling point and stability under standard conditions, making it suitable for controlled reactions. Analytical techniques like GC-MS and NMR spectroscopy are commonly employed for quality verification, ensuring compliance with industry standards. Regulatory frameworks emphasize safe handling, though the compound is not classified under restricted categories, facilitating its use in diverse R&D projects.

Innovations in organic synthesis have positioned 1803834-84-5 as a key building block for customized chemical entities. For instance, its role in synthesizing liquid crystal materials and electronic coatings addresses demands from the tech sector. FAQs such as "How to purify 2,5-Dichloro-4-ethyltoluene?" or "Solubility of CAS 1803834-84-5" underscore practical concerns, which are addressed through optimized recrystallization protocols and solvent selection guides.

Market analyses project growth for chlorinated toluene derivatives, fueled by expanding applications in specialty chemicals. Environmental considerations, however, necessitate advancements in waste reduction and energy-efficient production. Collaborative studies between academia and industry aim to refine synthetic pathways, reducing byproducts while maintaining cost-effectiveness—a critical factor for scalability.

In conclusion, 2,5-Dichloro-4-ethyltoluene exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability to emerging technologies and alignment with sustainability goals ensure its relevance in future scientific and industrial advancements. For detailed technical specifications or procurement inquiries, consulting certified suppliers and peer-reviewed literature is recommended.